Cas no 345621-77-4 (N-benzyl-4-methyl-1,3-benzothiazol-2-amine)
N-benzyl-4-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzyl-(4-methyl-benzothiazol-2-yl)-amine
- N-Benzyl-4-methyl-1,3-benzothiazol-2-amine
- EN300-05347
- AKOS005198896
- Z55176294
- F2146-0338
- 345621-77-4
- CCG-307578
- G41562
- N-benzyl-4-methyl-1,3-benzothiazol-2-amine
-
- Inchi: 1S/C15H14N2S/c1-11-6-5-9-13-14(11)17-15(18-13)16-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,16,17)
- InChI Key: PYSYVADBDWLFGZ-UHFFFAOYSA-N
- SMILES: S1C(=NC2C(C)=CC=CC1=2)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 254.08776963Da
- Monoisotopic Mass: 254.08776963Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 418.1±48.0 °C at 760 mmHg
- Flash Point: 206.7±29.6 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
N-benzyl-4-methyl-1,3-benzothiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-benzyl-4-methyl-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N301166-100mg |
n-benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N301166-500mg |
n-benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 500mg |
$ 340.00 | 2022-06-03 | ||
| TRC | N301166-1g |
n-benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 1g |
$ 550.00 | 2022-06-03 | ||
| Chemenu | CM539613-100mg |
N-Benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 97% | 100mg |
$*** | 2023-05-30 | |
| Chemenu | CM539613-250mg |
N-Benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM539613-1g |
N-Benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 97% | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-05347-0.05g |
N-benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 95% | 0.05g |
$81.0 | 2023-10-28 | |
| Enamine | EN300-05347-0.1g |
N-benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 95% | 0.1g |
$120.0 | 2023-10-28 | |
| Enamine | EN300-05347-0.25g |
N-benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 95% | 0.25g |
$172.0 | 2023-10-28 | |
| Enamine | EN300-05347-0.5g |
N-benzyl-4-methyl-1,3-benzothiazol-2-amine |
345621-77-4 | 95% | 0.5g |
$320.0 | 2023-10-28 |
N-benzyl-4-methyl-1,3-benzothiazol-2-amine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-benzyl-4-methyl-1,3-benzothiazol-2-amine
N-benzyl-4-methyl-1,3-benzothiazol-2-amine (CAS No. 345621-77-4): A Comprehensive Overview
N-benzyl-4-methyl-1,3-benzothiazol-2-amine (CAS No. 345621-77-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to N-benzyl-4-methyl-1,3-benzothiazol-2-amine.
Chemical Structure and Properties
N-benzyl-4-methyl-1,3-benzothiazol-2-amine is a derivative of benzothiazole, a heterocyclic compound with a benzene ring fused to a thiazole ring. The presence of the benzyl and methyl groups imparts specific chemical and physical properties to this compound. The molecular formula of N-benzyl-4-methyl-1,3-benzothiazol-2-amine is C15H15N3S, and its molecular weight is approximately 273.36 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 100°C to 105°C.
The chemical structure of N-benzyl-4-methyl-1,3-benzothiazol-2-amine is notable for its aromaticity and the presence of functional groups that can participate in various chemical reactions. The benzyl group provides steric hindrance and electronic effects that influence the reactivity and stability of the molecule. The methyl group on the thiazole ring further modulates the electronic properties of the compound.
Synthesis Methods
The synthesis of N-benzyl-4-methyl-1,3-benzothiazol-2-amine can be achieved through several well-established routes in organic chemistry. One common method involves the reaction of 2-aminothiophenol with benzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with an appropriate methylating agent to introduce the methyl group on the thiazole ring.
An alternative synthetic approach involves the condensation of 2-aminothiophenol with benzaldehyde followed by reduction to form the desired amine. This method is often preferred due to its simplicity and higher yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes using catalysts such as palladium or copper complexes.
Biological Activities and Therapeutic Potential
N-benzyl-4-methyl-1,3-benzothiazol-2-amine has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine.
In addition to its MAO inhibitory activity, N-benzyl-4-methyl-1,3-benzothiazol-2-amine has demonstrated significant antioxidant properties. These properties are attributed to its ability to scavenge free radicals and protect cells from oxidative stress. Studies have indicated that this compound can effectively reduce oxidative damage in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Clinical Trials and Research Advancements
The therapeutic potential of N-benzyl-4-methyl-1,3-benzothiazol-2-amine has been further validated through preclinical studies and early-stage clinical trials. Recent clinical trials have focused on evaluating the safety and efficacy of this compound in treating depression and anxiety disorders. Preliminary results have shown promising outcomes, with patients reporting significant improvements in mood and cognitive function.
In addition to mental health applications, ongoing research is exploring the use of N-benzyl-4-methyl-1,3-benzothiazol-2-amine in cancer therapy. Studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Further investigations are underway to optimize dosing regimens and identify synergistic combinations with other anticancer drugs.
Conclusion
In conclusion, N-benzyl-4-methyl-1,3-benzothiazol-2-amine (CAS No. 345621-77-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development in various therapeutic areas. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, paving the way for innovative treatments for a variety of diseases.
345621-77-4 (N-benzyl-4-methyl-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)